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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B106663

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate and essential
information for the safe handling of linalool oxide, including personal protective equipment
(PPE), operational protocols, and disposal plans.

Summary of Quantitative Safety Data

For quick reference, the following table summarizes the key quantitative safety data for linalool

oxide.
Parameter Value Reference
Acute Oral Toxicity (LD50, Rat) 1150 - 1750 mg/kg [1112]
Acute Dermal Toxicity (LD50,
] 2500 mg/kg [2][3]
Rabbit)
Flash Point 62.78 - 69 °C (145 - 156.2 °F)  [4][5]

Personal Protective Equipment (PPE)

To mitigate the risks associated with linalool oxide, which include skin and serious eye
irritation, the following personal protective equipment is mandatory.[6]
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Eye and Face Protection: Chemical splash goggles or a face shield must be worn to protect

against splashes.[5][6][7]

» Hand Protection: Chemical-resistant, impervious gloves are required.[4][6] While specific
breakthrough time data for linalool oxide is not readily available, nitrile gloves are
commonly recommended for splash protection.[1] For prolonged or immersive contact,
gloves with higher chemical resistance, such as butyl rubber, should be considered.[8]

Always inspect gloves for integrity before use and change them immediately if contaminated.

e Body Protection: A flame-resistant laboratory coat should be worn to protect the skin and
clothing.[9]

» Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical
fume hood to avoid the inhalation of vapors.[3][5] In situations where ventilation is
inadequate, an approved respirator with an organic vapor cartridge is necessary.[3]

Experimental Protocol: Safe Handling of Linalool
Oxide

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe
working environment.

1. Preparation:

o Before commencing work, ensure that the Safety Data Sheet (SDS) for linalool oxide is
readily accessible.[9]

 Verify that a properly functioning chemical fume hood is available.[9]

» Locate the nearest eyewash station and safety shower.

o Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

o Always handle linalool oxide within a chemical fume hood to prevent the accumulation of
flammable vapors.[3][9]

o Keep the container tightly closed when not in use.[1]

e Ground and bond all containers and receiving equipment to prevent static discharge, as
linalool oxide is a combustible liquid.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.auckland.ac.nz/content/dam/uoa/auckland/health-safety-wellbeing/health-safety-topics/safety-in-labs/glove-breakthrough-times.pdf
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/images/sas_glove_chemical_resistance_chart.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.benchchem.com/product/b106663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Avoid contact with skin and eyes.[1][3]
Do not eat, drink, or smoke in the handling area.[3][6]
Wash hands thoroughly with soap and water after handling.[3][6]

. Storage:

Store linalool oxide in a cool, dry, and well-ventilated area, away from heat, sparks, open
flames, and other ignition sources.

Keep it segregated from incompatible materials such as strong oxidizing agents, acids, and
alkalis.[3]

Spill and Emergency Procedures

Spill Response:

Evacuate the immediate area.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[10]

Clean the spill area thoroughly with soap and water.[4]
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[6][7]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[3][4] If skin irritation occurs, seek medical advice.[3]
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[6][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6][7]

Disposal Plan
All waste containing linalool oxide must be treated as hazardous waste.
o Chemical Waste: Collect all linalool oxide waste in a clearly labeled, sealed container.

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, gloves,
lab coats) must also be disposed of as hazardous waste.[10]

» Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations.[3][7] Do not dispose of it down the drain or into the environment.[3]

Linalool Oxide Handling Workflow
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Caption: Workflow for the safe handling of linalool oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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